Cas no 1803667-75-5 (2-Fluoro-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetic acid)

• Product Name: 2-Fluoro-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetic acid
• CAS No: 1803667-75-5
• MF: C₉H₄F₇NO₃
• MW: 307.121787071228
• CID: 4830984
• Update Time: 2025-05-26

2-Fluoro-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C9H4F7NO3/c10-6-3(2-5(18)19)1-4(8(11,12)13)7(17-6)20-9(14,15)16/h1H,2H2,(H,18,19)
• InChI Key： MRGJKBVWWUEDHF-UHFFFAOYSA-N
• SMILES： FC1=C(CC(=O)O)C=C(C(F)(F)F)C(=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• XLogP3: 3.1
• Topological Polar Surface Area: 59.4

Additional information on 2-Fluoro-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetic acid

Comprehensive Analysis of 2-Fluoro-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1803667-75-5)

The compound 2-Fluoro-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1803667-75-5) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring multiple fluorine atoms and a trifluoromethoxy group, enhances its bioactivity and metabolic stability. This makes it a valuable intermediate in the synthesis of advanced small-molecule drugs and crop protection agents. Researchers are increasingly focusing on fluorinated compounds due to their ability to improve drug efficacy and reduce side effects, aligning with the growing demand for precision medicine and sustainable agriculture.

In recent years, the search for fluorinated heterocycles has surged, driven by their role in drug discovery and material science. The CAS No. 1803667-75-5 compound stands out due to its trifluoromethyl and trifluoromethoxy substituents, which are known to enhance lipophilicity and membrane permeability. These properties are critical for developing CNS-targeting therapeutics and anti-inflammatory agents, addressing key challenges in treating neurodegenerative diseases and chronic inflammation. Additionally, its pyridine core offers versatility in medicinal chemistry, enabling modifications to optimize pharmacokinetic profiles.

The agrochemical industry also benefits from 2-Fluoro-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetic acid, as fluorinated pyridines are increasingly used in pesticide formulations. Their ability to resist degradation and target specific pests aligns with the global push for environmentally friendly pesticides. With regulatory agencies emphasizing reduced environmental impact, this compound's stability and selectivity make it a promising candidate for next-generation crop protection solutions.

From a synthetic perspective, the preparation of CAS No. 1803667-75-5 involves advanced fluorination techniques, such as electrophilic or nucleophilic substitution, to introduce fluorine atoms at precise positions. This process highlights the importance of green chemistry principles, as researchers seek to minimize hazardous byproducts. The compound's scalability and purity are critical for industrial applications, driving innovation in continuous flow chemistry and catalytic methods.

Market trends indicate rising interest in fluorine-containing building blocks, with 2-Fluoro-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetic acid being a sought-after reagent. Its compatibility with high-throughput screening and combinatorial chemistry accelerates drug development pipelines. Furthermore, its potential in PET imaging probes and bioconjugation expands its utility in diagnostics and targeted therapies, addressing unmet medical needs in oncology and infectious diseases.

In conclusion, 2-Fluoro-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1803667-75-5) exemplifies the intersection of chemical innovation and applicational diversity. Its relevance to life sciences and agrochemicals underscores its importance in modern research. As industries prioritize efficiency and sustainability, this compound is poised to play a pivotal role in shaping future breakthroughs.